Cas no 2034408-31-4 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide
• CAS No: 2034408-31-4
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 5377543
• Update Time: 2025-07-14

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-4-(3-thienyl)benzamide
• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide

• Inchi： 1S/C22H20N2O2S/c1-24-13-19(18-4-2-3-5-20(18)24)21(25)12-23-22(26)16-8-6-15(7-9-16)17-10-11-27-14-17/h2-11,13-14,21,25H,12H2,1H3,(H,23,26)
• InChI Key： NOOLDWCUIVXURU-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)(=O)C1=CC=C(C2C=CSC=2)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.8±55.0 °C(Predicted)
• pka: 13.87±0.20(Predicted)

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide

Research Briefing on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide (CAS: 2034408-31-4)

In recent years, the compound N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide (CAS: 2034408-31-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining indole and thiophene moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and green chemistry principles to enhance efficiency and reduce environmental impact. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its accurate characterization for further research.

Pharmacological evaluations of 2034408-31-4 have revealed its potent activity against several biological targets. Notably, the compound exhibits strong inhibitory effects on specific kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, preliminary in vitro studies have demonstrated its ability to modulate cellular signaling pathways associated with cancer progression, suggesting potential applications in oncology.

Recent in vivo studies have further validated the therapeutic potential of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide. Animal models of chronic inflammation and tumor growth have shown significant reduction in disease markers upon treatment with this compound. These findings are supported by mechanistic studies that highlight its interaction with key proteins and enzymes, providing a molecular basis for its observed effects.

Despite these promising results, challenges remain in the development of 2034408-31-4 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to optimize its pharmacokinetic and pharmacodynamic properties.

In conclusion, N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-(thiophen-3-yl)benzamide represents a compelling candidate for drug development, with demonstrated efficacy in preclinical models. Ongoing research aims to translate these findings into clinical applications, paving the way for novel treatments in inflammation and oncology. Future studies will be critical in overcoming existing challenges and fully realizing the therapeutic potential of this compound.